N,N-Dimethylanatoxin N,N-Dimethylanatoxin
Brand Name: Vulcanchem
CAS No.: 122564-67-4
VCID: VC20893466
InChI: InChI=1S/C12H20NO.HI/c1-9(14)11-6-4-5-10-7-8-12(11)13(10,2)3;/h6,10,12H,4-5,7-8H2,1-3H3;1H/q+1;/p-1/t10?,12-;/m1./s1
SMILES: CC(=O)C1=CCCC2CCC1[N+]2(C)C.[I-]
Molecular Formula: C12H20INO
Molecular Weight: 321.2 g/mol

N,N-Dimethylanatoxin

CAS No.: 122564-67-4

Cat. No.: VC20893466

Molecular Formula: C12H20INO

Molecular Weight: 321.2 g/mol

* For research use only. Not for human or veterinary use.

N,N-Dimethylanatoxin - 122564-67-4

Specification

CAS No. 122564-67-4
Molecular Formula C12H20INO
Molecular Weight 321.2 g/mol
IUPAC Name 1-[(1R)-9,9-dimethyl-9-azoniabicyclo[4.2.1]non-2-en-2-yl]ethanone;iodide
Standard InChI InChI=1S/C12H20NO.HI/c1-9(14)11-6-4-5-10-7-8-12(11)13(10,2)3;/h6,10,12H,4-5,7-8H2,1-3H3;1H/q+1;/p-1/t10?,12-;/m1./s1
Standard InChI Key ULFPCIFJWKJUKE-ULIKACSMSA-M
Isomeric SMILES CC(=O)C1=CCCC2CC[C@H]1[N+]2(C)C.[I-]
SMILES CC(=O)C1=CCCC2CCC1[N+]2(C)C.[I-]
Canonical SMILES CC(=O)C1=CCCC2CCC1[N+]2(C)C.[I-]

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